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Compound of Interest

Compound Name: Lawrencium

Cat. No.: B1195385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Lawrencium (Lr), a synthetic, highly radioactive element. Due to its extreme rarity and the

minuscule quantities in which it is produced, specific experimental protocols and disposal plans

for Lawrencium are not extensively documented.[1][2] The procedures outlined below are

based on general best practices for handling highly radioactive materials in a research setting.

[3][4][5]

Core Safety Principles
Lawrencium's primary hazard is radiological.[1][2][3][6][7][8] The element and its isotopes

decay via alpha emission, spontaneous fission, and electron capture, posing a significant

radiation hazard if not handled with extreme care.[7][8] All work with Lawrencium must be

conducted in specialized facilities designed for containing and handling highly radioactive

materials.[1][3]

Personal Protective Equipment (PPE)
The selection of PPE is critical for minimizing exposure to radiation. The following table

summarizes the necessary PPE for handling Lawrencium.
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PPE Component Specification Purpose

Gloves

Disposable nitrile or latex

gloves. Consider double-

gloving.

To prevent skin contamination.

Must be changed frequently.[4]

Lab Coat Full-length, buttoned lab coat.
To protect skin and personal

clothing from contamination.[4]

Footwear Closed-toe shoes.
To protect feet from spills and

dropped objects.[4]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from potential

splashes of radioactive

solutions.[4][9]

Dosimetry
Whole-body and ring

dosimeters.

To monitor radiation dose

received by the handler. Ring

badges should be worn under

gloves.[4]

Shielding

Use of appropriate shielding

(e.g., lead, acrylic) based on

the type and energy of

radiation.

To reduce external radiation

exposure.

Operational Plan: A Step-by-Step Guide
Due to the nature of Lawrencium, all handling must be performed in designated radioisotope

work areas within a certified hood or glovebox.[5] Remote handling techniques are essential to

minimize direct exposure.[3]

Preparation:

Designate Work Area: Clearly demarcate the work area with "Caution: Radioactive Materials"

signs.[5]

Prepare Shielding: Set up appropriate shielding around the experimental apparatus.
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Gather Materials: Ensure all necessary equipment, including remote handling tools, is within

the contained area.

Don PPE: Put on all required personal protective equipment.

Handling:

Use Remote Tools: Employ tongs, forceps, and other remote handling devices for all

manipulations of Lawrencium samples.

Containment: Keep all Lawrencium-containing solutions in covered and clearly labeled

containers.[5]

Minimize Exposure Time: Plan procedures to be as efficient as possible to reduce the

duration of exposure.

Monitor Contamination: Regularly monitor gloves and the work area for radioactive

contamination throughout the process.

Post-Handling:

Secure Sample: Store the Lawrencium sample in a lead-lined container in a designated

radioactive materials storage area.[1]

Decontaminate Work Area: Clean and decontaminate all surfaces and equipment used.

Waste Disposal: Segregate and dispose of all radioactive waste in designated, labeled

containers.

Remove PPE: Carefully remove and dispose of gloves and any other contaminated

disposable PPE in the appropriate radioactive waste stream.

Personal Monitoring: Survey hands and clothing for any contamination before leaving the

work area. Wash hands thoroughly.[5]

Disposal Plan
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All waste generated from handling Lawrencium is considered radioactive waste and must be

disposed of according to institutional and regulatory guidelines for radioactive waste

management. This includes:

Solid Waste: Used gloves, absorbent paper, and other contaminated disposable materials.

Liquid Waste: Solutions containing Lawrencium.

Sharps: Contaminated pipettes, needles, or other sharp objects.

Each waste stream must be collected in a specifically marked container that is appropriate for

the type of waste.

Lawrencium Properties
The following table summarizes the known and predicted properties of Lawrencium.

Property Value

Atomic Number 103

Symbol Lr

Most Stable Isotope 262Lr

Half-life of 262Lr Approximately 4 hours[7]

Appearance
Unknown, predicted to be silvery-white or gray

and metallic[7]

Phase Presumably a solid[7]

Oxidation State +3 (most common)[1]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of Lawrencium in a

laboratory setting.
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Caption: Workflow for Safe Handling of Lawrencium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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